N-(3,5-dimethoxyphenyl)-2-[3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C28H25FN2O5/c1-16-5-6-18(9-17(16)2)27(33)24-14-31(25-8-7-19(29)10-23(25)28(24)34)15-26(32)30-20-11-21(35-3)13-22(12-20)36-4/h5-14H,15H2,1-4H3,(H,30,32)
• InChI Key: MEPQJWQMDDBQHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC(=CC(=C4)OC)OC)C
• Molecular Formula: C28H25FN2O5
• Molecular Weight: 488.5 g/mol

Description

The compound “N-(3,5-dimethoxyphenyl)-2-[3-(3,4-dimethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide” is a complex organic molecule. It contains a quinolinone group (a bicyclic compound with a benzene ring fused to a pyridine ring), which is often found in various pharmaceuticals due to its bioactive properties. The compound also contains a dimethoxyphenyl group and a dimethylbenzoyl group, which may contribute to its overall properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would contain a quinolinone ring system, with a fluorine atom at the 6-position. Attached to the 2-position of the quinolinone would be an acetamide group, which in turn is substituted with a 3,5-dimethoxyphenyl group. The 3-position of the quinolinone is substituted with a 3,4-dimethylbenzoyl group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the amide group might undergo hydrolysis under acidic or basic conditions. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the amide group would likely make the compound relatively polar, which could influence its solubility in various solvents.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and synthetic biology. Future research could explore the synthesis, characterization, and potential applications of this and similar compounds.